N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H17NO5/c1-20-13-4-2-3-5-14(13)23-11-17(19)18-12-6-7-15-16(10-12)22-9-8-21-15/h2-7,10H,8-9,11H2,1H3,(H,18,19)
• InChI Key: PYXDQUKGJHOVLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO5
• DSSTOX Substance ID: DTXSID101326357
• Molecular Weight: 315.32 g/mol
• Solubility: 39.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 352649-21-9

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methoxyphenoxy)acetamide is a compound of interest due to its structural features and potential biological activities. The compound contains a benzodioxin core, which is notable for its presence in various bioactive molecules, and a methoxyphenoxyacetamide moiety, suggesting potential for diverse chemical reactions and biological activities.

Synthesis Analysis

The synthesis of related compounds involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with appropriate sulfonyl chlorides in aqueous basic medium under controlled pH, followed by treatment with bromoacetamides to yield various substituted acetamides (Abbasi et al., 2023). This method provides a versatile approach to introducing different substituents on the benzodioxin nucleus, demonstrating the compound's chemical flexibility and potential for modification.

Molecular Structure Analysis

The molecular structure of related acetamide derivatives has been analyzed through crystallography, showing linear and bent conformations depending on the substituents. These structural insights are critical for understanding the compound's reactivity and interaction with biological targets (Camerman et al., 2005).